6Z,10Z-Vitamin K2-d7
CAS No.:
Cat. No.: VC16676250
Molecular Formula: C31H40O2
Molecular Weight: 451.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C31H40O2 |
|---|---|
| Molecular Weight | 451.7 g/mol |
| IUPAC Name | 5,6,7,8-tetradeuterio-2-[(2E,6Z,10Z)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenyl]-3-(trideuteriomethyl)naphthalene-1,4-dione |
| Standard InChI | InChI=1S/C31H40O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,12,14,16,18-20H,9-11,13,15,17,21H2,1-6H3/b23-14-,24-16-,25-20+/i6D3,7D,8D,18D,19D |
| Standard InChI Key | DKHGMERMDICWDU-XPEFUQSRSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C2C(=C1[2H])C(=O)C(=C(C2=O)C([2H])([2H])[2H])C/C=C(\C)/CC/C=C(/C)\CC/C=C(/C)\CCC=C(C)C)[2H])[2H] |
| Canonical SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C |
Introduction
Chemical Identity and Structural Characteristics
Molecular Architecture
6Z,10Z-Vitamin K2-d7 belongs to the menaquinone (MK) family, characterized by a methylnaphthoquinone head group and a polyisoprenoid side chain. The deuterium atoms are incorporated at specific positions along the side chain, preserving the compound’s stereochemical configuration (6Z,10Z) while altering its isotopic signature. The accurate mass of 451.347 g/mol distinguishes it from non-deuterated analogs, facilitating identification in complex biological matrices.
Table 1: Physicochemical Properties of 6Z,10Z-Vitamin K2-d7
| Property | Value |
|---|---|
| Accurate Mass | 451.347 g/mol |
| Isotopic Substitution | 7 Hydrogen → Deuterium |
| Solubility | Lipophilic (requires solubilization in organic solvents) |
| Stability | Stable under inert atmospheres |
Synthesis and Production
Synthetic Strategy
The synthesis of 6Z,10Z-Vitamin K2-d7 involves deuterium incorporation during the construction of the isoprenoid side chain. Key steps include:
-
Deuterated Isoprene Unit Preparation: Deuterium gas (D₂) or deuterated reagents are used to saturate double bonds in isoprene precursors, ensuring site-specific labeling.
-
Coupling Reactions: The deuterated side chain is conjugated to the naphthoquinone core via Wittig or Horner-Wadsworth-Emmons reactions, preserving the Z-configuration at the 6 and 10 positions.
-
Purification: High-performance liquid chromatography (HPLC) isolates the 6Z,10Z isomer from stereoisomeric byproducts.
Industrial Scalability
Large-scale production employs continuous flow reactors to enhance yield and reproducibility. Automated systems monitor deuterium incorporation efficiency, ensuring batch-to-batch consistency.
Mechanism of Action
Cofactor for Gamma-Glutamyl Carboxylase
6Z,10Z-Vitamin K2-d7 activates gamma-glutamyl carboxylase, an enzyme responsible for carboxylating glutamate residues in Vitamin K-dependent proteins (VKDPs) such as osteocalcin and matrix Gla protein (MGP) . This post-translational modification enables VKDPs to bind calcium, critical for bone mineralization and vascular calcification inhibition .
Steroid Xenobiotic Receptor (SXR) Activation
The compound binds SXR, modulating gene expression involved in bile acid synthesis, drug metabolism, and osteoclast regulation. Deuterium labeling allows researchers to trace receptor-ligand interactions in real-time using techniques like surface plasmon resonance.
Research Applications
Metabolic Tracing Studies
6Z,10Z-Vitamin K2-d7’s isotopic signature enables quantification of Vitamin K2 absorption, distribution, and excretion. For example, LC-MS/MS assays utilizing this compound as an internal standard achieve detection limits as low as 0.05 ng/ml for Vitamin K2 analogs .
Table 2: Analytical Performance in LC-MS/MS Assays
| Analyte | LOD (ng/ml) | LOQ (ng/ml) | Matrix |
|---|---|---|---|
| Vitamin K2-MK4 | 0.1 | 0.25 | Serum |
| Vitamin K2-MK7 | 1.0 | 2.5 | Serum |
| 6Z,10Z-Vitamin K2-d7 | 0.05 | 0.1 | Serum (IS) |
Bone Health Research
Deuterated Vitamin K2 elucidates osteocalcin carboxylation dynamics. In a 2021 clinical trial, MK-7 supplementation (180 µg/day) improved arterial flexibility (cfPWV reduction: 0.3 m/s, p < 0.05) and bone mineral density (BMD increase: 1.2%, p < 0.01) . 6Z,10Z-Vitamin K2-d7 facilitated precise pharmacokinetic modeling of these effects .
Cardiovascular Studies
By tracking deuterated MGP, researchers demonstrated that Vitamin K2 inhibits vascular calcification via carboxylated MGP’s calcium-chelating activity . Animal models using 6Z,10Z-Vitamin K2-d7 showed a 40% reduction in aortic calcification scores compared to controls .
Analytical Methodologies
LC-MS/MS Quantification
Recent advances employ 6Z,10Z-Vitamin K2-d7 as an internal standard to correct for matrix effects and ion suppression. A 2025 method achieved a 4-minute chromatographic separation using a PFP column, with intra-assay precision <10% CV .
Isotope Dilution Mass Spectrometry (IDMS)
IDMS protocols using this compound improve accuracy in serum Vitamin K2 measurements, critical for establishing population reference ranges (e.g., MK-4: 0.050–1.598 ng/ml; MK-7: 0.074–0.759 ng/ml) .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume